3-{(3,4,5-Trifluorophenyl)methylene}-2,4-pentanedione

• Molecular Formula: C12H9F3O2
• Molecular Weight: 242.19 g/mol
• IUPAC Name: 3-[(3,4,5-trifluorophenyl)methylidene]pentane-2,4-dione
• InChI: InChI=1S/C12H9F3O2/c1-6(16)9(7(2)17)3-8-4-10(13)12(15)11(14)5-8/h3-5H,1-2H3
• InChI Key: ZAUJLHXPGXCSRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(=CC1=CC(=C(C(=C1)F)F)F)C(=O)C

Description

3-{(3,4,5-Trifluorophenyl)methylene}-2,4-pentanedione is a useful research compound. Its molecular formula is C12H9F3O2 and its molecular weight is 242.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3,4,5-trifluorobenzaldehyde (4.2 g, 26.2 mmol), 2,4-pentanedione (2.62 g, 26.2 mmol), piperidine (0.430 g, 5 mmol) in benzene (150 mL) was stirred and refluxed with a Dean-Stark trap for 8 hours. Benzene was evaporated and the yellow oily residue, 2-{(3,4,5-trifluorophenyl)methylene}-2,4-pentanedione, was used in the next step without any further purification.

Synthesis routes and methods II

Procedure details

A stirring mixture of 3,4,5-trifluorobenzaldehyde (4.20 g, 26.2 mmol), 2,4-pentanedione (2.62 g, 26.2 mmol), piperidine (0.430 g, 5.00 mmol) in benzene (150 mL) was heated at reflux temperature in a Dean-Stark apparatus for 8 h. The benzene was evaporated and the yellow oily residue was used in the next step without further purification.